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Compound of Interest

Compound Name: 2,4-Heptadienal

Cat. No.: B147486 Get Quote

Disclaimer: The use of 2,4-Heptadienal as a fragrance ingredient in consumer products is

prohibited by the International Fragrance Association (IFRA) due to insufficient safety data.[1]

[2][3] The following information is provided for research, historical, and informational purposes

only and should not be interpreted as an endorsement or protocol for its use in commercial

fragrance formulations.

Introduction
2,4-Heptadienal (CAS No. 4313-03-5 for the (E,E) isomer) is an unsaturated aldehyde

recognized for its potent and complex aroma profile.[4][5] Historically, it has been of interest to

the flavor and fragrance industry for its ability to impart unique and powerful notes to

compositions.[6] It is found naturally in various sources, including fish oils, cucumbers, and

citrus peels.[6][7] This document outlines the chemical properties, olfactory characteristics, and

historical application context of 2,4-Heptadienal, alongside generalized protocols for the

sensory evaluation of fragrance raw materials for research purposes.

Chemical and Physical Properties
2,4-Heptadienal is a volatile organic compound with the molecular formula C7H10O.[4] Its

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C7H10O [4]

Molecular Weight 110.15 g/mol [4][5]

Appearance
Colorless to pale yellow or

yellow to red liquid
[4][6]

Odor Profile

Fatty, sweet, fruity

(citrus/melon), green, with

spicy notes

[4][5]

Boiling Point
Approximately 177-178 °C at

760 mmHg
[1][6]

Flash Point Approximately 65.6 - 72.6 °C [1][6]

Solubility
Insoluble in water; soluble in

alcohol and non-volatile oils
[5][6]

Isomers

Primarily exists as (2E,4E)-

Heptadienal and (2E,4Z)-

Heptadienal

[5][8]

Olfactory Profile and Historical Application in
Fragrance
Prior to its prohibition, 2,4-Heptadienal was valued for its multifaceted odor profile. At very low

concentrations, it could introduce fresh, green, and citrus-peel nuances.[8][9] Its characteristic

fatty and slightly metallic notes were utilized to create marine or ozonic accords.[7][9] In trace

amounts, it was used to enhance the top notes of citrus and herbal fragrances.[9] Overdosing

would result in a harsh, greasy, and undesirable character.[10]

The primary isomer of interest for its aroma was trans,trans-2,4-Heptadienal ((2E,4E)-Hepta-

2,4-dienal).[6] It was explored for its potential to add realism to certain fruit and vegetable

notes, as well as to provide a unique freshness in aldehydic compositions.[9][10]
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The International Fragrance Association (IFRA) has prohibited the use of 2,4-Heptadienal as a

fragrance ingredient.[2] This restriction is due to the absence of sufficient data to perform an

adequate safety evaluation.[1][2] Therefore, it should not be used in any fragrance formulations

intended for consumer products.

Experimental Protocols (For Research Purposes
Only)
The following are generalized protocols for the sensory evaluation of a fragrance raw material.

These are not specific to 2,4-Heptadienal for commercial application but represent a standard

workflow in fragrance research and development.

Preparation of Dilutions for Olfactory Evaluation
Objective: To prepare a substance in various concentrations for safe and effective olfactory

assessment.

Materials:

Aroma chemical (e.g., 2,4-Heptadienal)

Solvent (e.g., ethanol, propylene glycol, or diethyl phthalate)

Glass vials with caps

Pipettes

Smelling strips

Protocol:

Prepare a 10% stock solution of the aroma chemical in the chosen solvent.

From the stock solution, create a series of dilutions (e.g., 1%, 0.1%, 0.01%) by serial dilution.

Label each vial clearly with the chemical name and concentration.

Allow the solutions to equilibrate for a short period before evaluation.
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Sensory Evaluation of a Fragrance Ingredient
Objective: To systematically describe the odor profile of a raw material over time.

Protocol:

Dip a clean smelling strip into the lowest concentration vial, ensuring not to oversaturate.

Wave the smelling strip a few inches from the nose and inhale gently.

Record the initial impressions of the odor (top notes). Note the character, intensity, and any

associations.

Allow the smelling strip to air for several minutes to an hour.

Re-evaluate the odor at set time intervals (e.g., 5 min, 30 min, 1 hour, 4 hours) to assess the

evolution of the scent (mid and base notes).

Repeat the process with higher concentrations, noting any changes in the odor profile.

Visualizations

Chemical Structure of (2E,4E)-2,4-Heptadienal

CH3- -CH2- CH= -CHO

Click to download full resolution via product page

Caption: Chemical structure of (2E,4E)-2,4-Heptadienal.
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Aroma Chemical Acquisition

Preparation of Stock Solution (e.g., 10% in Ethanol)

Serial Dilutions (e.g., 1%, 0.1%, 0.01%)

Olfactory Evaluation with Smelling Strips

Characterize Top Notes (Initial Impression)

Characterize Mid Notes (After 5-60 mins)

Characterize Base Notes (After >1 hour)

Data Recording and Profile Creation

Click to download full resolution via product page

Caption: Experimental workflow for sensory evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2,4-Heptadienal in
Fragrance Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147486#application-of-2-4-heptadienal-in-fragrance-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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